2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid

• IUPAC Name: 2-azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H11NO.C2HF3O2/c9-6-2-1-3-7(6)4-8-5-7;3-2(4,5)1(6)7/h8H,1-5H2;(H,6,7)
• InChI Key: XJXRTJFPJAFGJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2(C1)CNC2.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H12F3NO3
• Molecular Weight: 239.19 g/mol

Description

Synthesis Analysis

The synthesis of 2-Azaspiro[3.4]octan-5-one has been explained in a study. Three successful routes for the synthesis were developed. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring. All three approaches employ readily available starting materials with conventional chemical transformations and minimal chromatographic purifications to afford the title compound.

Molecular Structure Analysis

The molecular structure of 2-Azaspiro[3.4]octan-5-one is complex. It is a spiro compound, which means it contains a unique type of cyclic structure. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-Azaspiro[3.4]octan-5-one are complex and involve several steps. These include the annulation of the cyclopentane ring and the four-membered ring.

Scientific Research Applications

PROTAC Development and Targeted Protein Degradation

• By incorporating this compound as a linker, researchers can create bifunctional molecules that bridge target proteins with E3 ubiquitin ligases, leading to their degradation. .

Photochromic Materials

• Researchers have explored the use of spiro forms in applications such as photochromic lenses, optical switches, and smart materials. .

Multifunctional Modules in Drug Discovery

• These modules can serve as building blocks for designing novel drug candidates with diverse pharmacological properties. .

Spiro Lactones and Oxazines as Leuco Dyes

• .

Synthetic Chemistry and Annulation Strategies

• These approaches utilize readily available starting materials and conventional chemical transformations. .

Mechanism of Action

Target of Action

The primary targets of the compound “2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid” are currently under investigation. As a research chemical, it is being studied for its potential interactions with various biological targets .

Mode of Action

The exact mode of action of “2-Azaspiro[3The compound’s structure suggests that it may interact with its targets through a process known as annulation, involving the formation of a new ring in the molecular structure .

Biochemical Pathways

The biochemical pathways affected by “2-Azaspiro[3The compound’s potential to affect various pathways is a subject of ongoing research .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid” are currently under study. These properties will determine the compound’s bioavailability and its overall pharmacokinetic profile .

Result of Action

The molecular and cellular effects of “2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid” are subjects of ongoing research. As a research chemical, it is being studied for its potential effects on various biological systems .

Action Environment

The action, efficacy, and stability of “2-Azaspiro[3.4]octan-5-one;2,2,2-trifluoroacetic acid” can be influenced by various environmental factors. These may include the pH of the environment, the presence of other molecules, temperature, and more .